Cas no 1693729-29-1 (2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1693729-29-1
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6442335
• PubChem ID: 126974656
• Update Time: 2025-05-20

2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-1867263
• 1693729-29-1

• Inchi： 1S/C10H13NO2S/c1-5-11-6(4-14-5)7-8(9(12)13)10(7,2)3/h4,7-8H,1-3H3,(H,12,13)
• InChI Key： TXZUEJQQGMLVDU-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Additional information on 2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic Acid

The compound 2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No: 1693729-29-1) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their unique electronic properties and structural versatility. The molecule's structure incorporates a cyclopropane ring fused with a carboxylic acid group and a thiazole moiety, making it a prime candidate for applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly for their ability to modulate enzyme activity and interact with biological targets. The cyclopropane ring in this compound contributes to its rigidity and strain energy, which can enhance its binding affinity to specific receptors. This property has been leveraged in the development of novel therapeutics targeting diseases such as cancer and neurodegenerative disorders.

One of the most intriguing aspects of 2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid is its ability to participate in supramolecular assembly. Researchers have demonstrated that this compound can form self-assembled monolayers (SAMs) on various substrates, which are highly sought after in nanotechnology for their applications in sensors, catalysis, and surface modification. The carboxylic acid group plays a crucial role in these assemblies by facilitating hydrogen bonding and other non-covalent interactions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction kinetics and improve yield. Such advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules like this one.

From an environmental standpoint, the stability and biodegradability of 2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid are critical considerations for its large-scale application. Preliminary studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, CAS No: 1693729-29-1, or 2,2-dimethyl-3-(2-methyl-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.